Cas no 1354355-85-3 (1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester
• CAS No: 1354355-85-3
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 5307580
• Update Time: 2025-06-23

1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-(6-(methoxycarbonyl)pyridin-3-yl)piperazine-1-carboxylate
• t-Butyl 4-(6-(methoxycarbonyl)pyridin-3-yl)piperazine-1-carboxylate

• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(21)19-9-7-18(8-10-19)12-5-6-13(17-11-12)14(20)22-4/h5-6,11H,7-10H2,1-4H3
• InChI Key： YHMGGJCKQSNUID-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC=C(C(OC)=O)N=C2)CC1

Additional information on 1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester

1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester (CAS No. 1354355-85-3): A Comprehensive Overview

1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester is a highly specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1354355-85-3, belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways. The unique structural features of this compound, particularly its piperazine and pyridine moieties, make it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester incorporates a carboxylic acid ester group at the 1-position and a dimethyl ether substituent at the 1,1-dimethylbutyl position. These functional groups contribute to its solubility and reactivity, making it an attractive candidate for further chemical modifications. The presence of the methoxycarbonyl group on the pyridine ring enhances its ability to interact with biological targets, thereby increasing its pharmacological relevance.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The compound 1354355-85-3 has been extensively studied for its potential role in inhibiting enzymes and receptors involved in cancer progression. Specifically, its ability to modulate kinases and other signaling proteins has been explored in preclinical studies. These studies have revealed that the compound exhibits potent activity against several oncogenic pathways, making it a promising candidate for further development into an anticancer therapeutic.

The synthesis of 1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the piperazine ring followed by the introduction of the pyridine moiety and subsequent functionalization with the methoxycarbonyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies are critical for obtaining a compound with the desired pharmacological properties.

The pharmacokinetic profile of this compound is another area of significant interest. Studies have shown that it exhibits good oral bioavailability and metabolic stability, which are essential characteristics for any potential drug candidate. Additionally, its interaction with cytochrome P450 enzymes has been evaluated to assess its potential for drug-drug interactions. These assessments are crucial for determining its safety and efficacy in clinical settings.

One of the most exciting aspects of CAS No. 1354355-85-3 is its potential in combination therapy. Preclinical data suggest that it can be synergistically combined with other therapeutic agents to enhance treatment outcomes. For instance, its ability to inhibit multiple kinases simultaneously makes it a valuable component in combination regimens targeting complex diseases such as cancer. This approach has shown promise in reducing resistance mechanisms and improving patient responses to treatment.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and mechanism of action. By integrating experimental data with computational predictions, researchers can refine their understanding of this compound's pharmacological properties and optimize its design for better therapeutic efficacy.

The future prospects for 1-Piperazinecarboxylic acid, 4-[6-(methoxycarbonyl)-3-pyridinyl]-, 1,1-dimethylethyl ester are promising as ongoing research continues to uncover new applications and improve synthetic methodologies. The development of novel derivatives through structure-activity relationship studies holds the potential to expand its therapeutic utility further. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in addressing complex medical challenges.

In conclusion, CAS No. 1354355-85-3 represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis involves sophisticated chemical techniques that ensure high purity and yield. Preclinical studies highlight its potential as an anticancer agent and suggest that it can be effectively used in combination therapy strategies. With continued research and development, this compound is poised to make substantial contributions to medicine in the coming years.